Cas no 39634-98-5 (3-chloro-4-hydroxybenzohydrazide)

3-Chloro-4-hydroxybenzohydrazide is a hydrazide derivative characterized by its chloro and hydroxy functional groups attached to a benzene ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive hydrazide moiety enables its use in the formation of hydrazones, Schiff bases, and other nitrogen-containing heterocycles. The presence of electron-withdrawing (chloro) and electron-donating (hydroxy) groups enhances its versatility in regioselective reactions. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in solution-phase synthesis. Its stability under standard conditions makes it a practical choice for laboratory-scale and industrial applications.

3-chloro-4-hydroxybenzohydrazide structure

39634-98-5 structure

Product Name:3-chloro-4-hydroxybenzohydrazide

CAS No:39634-98-5

MF:C₇H₇ClN₂O₂

MW:186.595680475235

MDL:MFCD09809436

CID:1510295

PubChem ID:10954268

Update Time:2025-10-29

3-chloro-4-hydroxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3-chloro-4-hydroxy-, hydrazide
- 3-chloro-4-hydroxybenzoic acid hydrazide
- ALBB-032098
- UGUNVMQWBRYTIE-UHFFFAOYSA-N
- EN300-77612
- G42946
- 3-chloro-4-hydroxy benzoic acid hydrazide
- SCHEMBL1363239
- AKOS000160033
- MFCD09809436
- 39634-98-5
- 3-chloro-4-hydroxybenzoic hydrazide
- LS-11805
- CS-0261196
- 3-CHLORO-4-HYDROXYBENZOHYDRAZIDE
- DB-424800
- 3-chloro-4-hydroxybenzohydrazide
- MDL： MFCD09809436
- Inchi： 1S/C7H7ClN2O2/c8-5-3-4(7(12)10-9)1-2-6(5)11/h1-3,11H,9H2,(H,10,12)
- InChI Key： UGUNVMQWBRYTIE-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(C(NN)=O)=C1)O

Computed Properties

Exact Mass: 186.01971
Monoisotopic Mass: 186.0196052g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 75.4Å²

Experimental Properties

PSA: 75.35

3-chloro-4-hydroxybenzohydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB529478-500 mg	3-Chloro-4-hydroxybenzohydrazide; .	39634-98-5		500MG	€195.40	2023-01-07
abcr	AB529478-1 g	3-Chloro-4-hydroxybenzohydrazide; .	39634-98-5		1g	€239.00	2023-07-11
abcr	AB529478-5 g	3-Chloro-4-hydroxybenzohydrazide; .	39634-98-5		5g	€656.50	2023-07-11
abcr	AB529478-10 g	3-Chloro-4-hydroxybenzohydrazide; .	39634-98-5		10g	€1,074.00	2023-07-11
TRC	C611638-10mg	3-chloro-4-hydroxybenzohydrazide	39634-98-5		10mg	$ 50.00	2022-06-06
TRC	C611638-50mg	3-chloro-4-hydroxybenzohydrazide	39634-98-5		50mg	$ 135.00	2022-06-06
TRC	C611638-100mg	3-chloro-4-hydroxybenzohydrazide	39634-98-5		100mg	$ 210.00	2022-06-06
Enamine	EN300-77612-0.05g	3-chloro-4-hydroxybenzohydrazide	39634-98-5	95%	0.05g	$86.0	2023-02-12
Enamine	EN300-77612-0.1g	3-chloro-4-hydroxybenzohydrazide	39634-98-5	95%	0.1g	$129.0	2023-02-12
Enamine	EN300-77612-0.25g	3-chloro-4-hydroxybenzohydrazide	39634-98-5	95%	0.25g	$183.0	2023-02-12